Cas no 821785-14-2 (Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]-)
821785-14-2 structure
Product Name:Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]-
CAS No:821785-14-2
MF:C21H27NO2
MW:325.444586038589
CID:696808
PubChem ID:12100251
Update Time:2025-04-19
Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]-
- 4-[4-[4-(4-hydroxyphenyl)piperidin-1-yl]butyl]phenol
- 821785-14-2
- DTXSID30477569
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- Inchi: 1S/C21H27NO2/c23-20-8-4-17(5-9-20)3-1-2-14-22-15-12-19(13-16-22)18-6-10-21(24)11-7-18/h4-11,19,23-24H,1-3,12-16H2
- InChI Key: OYWCRVQKKYDMJZ-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C1CCN(CCCCC2C=CC(=CC=2)O)CC1
Computed Properties
- Exact Mass: 325.204179104g/mol
- Monoisotopic Mass: 325.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 43.7Ų
Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
821785-14-2 (Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]-) Related Products
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